Cas no 163269-31-6 (1,4,2-Oxathiazine, 3-benzo[b]thien-2-yl-5,6-dihydro-, 4,4-dioxide)

• Product Name: 1,4,2-Oxathiazine, 3-benzo[b]thien-2-yl-5,6-dihydro-, 4,4-dioxide
• CAS No: 163269-31-6
• MF: C₁₁H₉NO₃S₂
• MW: 267.324060201645
• CID: 3806619
• PubChem ID: 56649445
• Update Time: 2025-04-22

1,4,2-Oxathiazine, 3-benzo[b]thien-2-yl-5,6-dihydro-, 4,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,4,2-Oxathiazine, 3-benzo[b]thien-2-yl-5,6-dihydro-, 4,4-dioxide
• DTXSID501166755
• 163269-31-6

• Inchi： 1S/C11H9NO3S2/c13-17(14)6-5-15-12-11(17)10-7-8-3-1-2-4-9(8)16-10/h1-4,7H,5-6H2
• InChI Key： ZMEWRRGJZBBYTR-UHFFFAOYSA-N
• SMILES： S1(C(C2=CC3C=CC=CC=3S2)=NOCC1)(=O)=O

Computed Properties

• Exact Mass: 267.00238550Da
• Monoisotopic Mass: 267.00238550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų